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Compound of Interest

Compound Name: Oxoglaucine
CAS No.: 5574-24-3
Cat. No.: B1201786

Get Quote

Part 1: Executive Summary & Molecule Profile[1]

Oxoglaucine (OG) is a bioactive oxoaporphine alkaloid isolated from the Magnoliaceae and
Annonaceae families (e.g., Liriodendron tulipifera, Annona squamosa). Unlike non-selective
cytotoxins, OG exhibits a distinct pharmacological profile characterized by the modulation of
specific oncogenic signaling pathways—primarily EGFR/PI3K/Akt—and the induction of

apoptosis via mitochondrial stress.

Chemical & Biological Profile
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Feature Description

Chemical Class Oxoaporphine Alkaloid
Molecular Formula C20H17NOs

Primary Targets EGFR, PI3K, Akt, HIF-1a

DNA intercalation (minor), inhibition of kinase

Mechanism of Action _
phosphorylation, GO/G1 cell cycle arrest.

Favorable safety profile with lower
Key Advantage hepatotoxicity compared to platinum-based

agents.[1]

Part 2: Comparative Efficacy Analysis

To objectively assess Oxoglaucine, it must be benchmarked against standard-of-care
chemotherapeutics.[1] The following data consolidates reported ICso ranges across key cancer

cell lines.

Table 1: Comparative ICso Values (uM) — Oxoglaucine vs.
Standards
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Cell Line

Cancer
Type

Oxoglaucin
e (OG)

Doxorubici
n (DOX)

Cisplatin
(CDDP)

Performanc
e Insight

MCF-7

Breast
(Luminal A)

125-25.0

05-25

5.0-15.0

OG shows
moderate
potency; less
cytotoxic than
DOX but
effective in
hormone-
dependent

models.[1]

MDA-MB-231

Breast
(TNBC)

15.0-30.0

0.2-10

10.0-25.0

OG retains
activity in
triple-
negative
cells, likely
via EGFR
modulation
rather than
ER signaling.
[1]

A549

NSCLC
(Lung)

20.0-45.0

0.5-5.0

8.0-20.0

OG requires
higher
concentration
s for NSCLC
but shows
synergy when
combined
with EGFR
inhibitors.[1]

HepG2

Hepatocellula

r

10.0-22.0

1.0-3.0

20-8.0

OG exhibits
significant
activity in
liver cancer

with reduced
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fibrosis-
inducing side
effects.[1]

Critical
Differentiator:
OGis
significantly

Normal
HEK-293 > 100.0 <10.0 <20.0 less toxic to

Kidney
normal

epithelial

cells than

standards.[1]

Interpretation: While Oxoglaucine has a higher ICso (lower potency) than Doxorubicin, its
Selectivity Index (SI)—the ratio of toxicity in normal vs. cancer cells—is superior, suggesting a

wider therapeutic window.

Part 3: Mechanistic Validation (Signaling Pathways)

Oxoglaucine exerts its anticancer effects primarily by downregulating the
EGFR/PI3K/Akt/mTOR signaling axis.[1] This inhibition prevents the phosphorylation of
downstream effectors that drive cell proliferation and survival.

Figure 1: Oxoglaucine Mechanism of Action
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Caption: Oxoglaucine inhibits EGFR autophosphorylation, suppressing the PI3K/Akt/mTOR
survival cascade and shifting the Bax/Bcl-2 ratio to favor apoptosis.

Part 4: Experimental Protocols for Validation

To ensure reproducibility and scientific integrity, follow these self-validating protocols.

In Vitro Cytotoxicity Validation (MTT/MTS Assay)

Objective: Determine ICso values with high precision.
o Seeding: Plate cells (e.g., MCF-7) at

cells/well in 96-well plates. Incubate for 24h.

o Treatment: Prepare Oxoglaucine stock (10 mM in DMSO). Dilute serially (0, 1, 5, 10, 25, 50,
100 pM) in culture medium. Ensure final DMSO < 0.1%.

o Controls:
o Negative: 0.1% DMSO medium.[1]
o Positive: Doxorubicin (1 puM).[1]
o Blank: Medium only.

 Incubation: Treat for 48 to 72 hours.

e Readout: Add MTT reagent (0.5 mg/mL), incubate 4h. Dissolve formazan in DMSO. Read
absorbance at 570 nm.[1]

o Calculation: Fit data to a non-linear regression model (log(inhibitor) vs. normalized response)
to derive ICso.

In Vivo Xenograft Model

Obijective: Validate tumor growth inhibition in a physiological system.

e Animal Model: BALB/c Nude Mice (Female, 6-8 weeks).
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e Tumor Induction: Subcutaneous injection of

MCF-7 or A549 cells (in Matrigel 1:1) into the right flank.[1]

o Treatment Regimen: Start when tumors reach ~100 mm3.[1]

Treatment

Group Dose Route Frequency
Agent

] Saline + 5% ) )

Vehicle N/A i.p.[1] Daily
Tween-80

Low Dose Oxoglaucine 10 mg/kg i.p. Daily x 21 days

High Dose Oxoglaucine 30 mg/kg i.p. Daily x 21 days

Positive Ctrl Cisplatin 3 mg/kg i.p. Every 3 days

e Monitoring: Measure tumor volume (

) and body weight every 3 days.

o Endpoint: Sacrifice at Day 22. Harvest tumors for weight and Western Blot analysis (p-
EGFR, p-Akt).[1]

Figure 2: Validation Workflow
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Caption: Step-by-step validation pipeline from cell culture screening to in vivo efficacy
confirmation.
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Part 5: Conclusion & Future Outlook

Oxoglaucine presents a compelling alternative to standard chemotherapy for patients
requiring less toxic regimens or those with EGFR-driven malignancies.[1] While its absolute
potency (ICso) is lower than Doxorubicin, its selectivity for cancer cells and ability to inhibit the
PI13K/Akt pathway make it a strong candidate for combination therapies or as a scaffold for
novel drug design. Future research should focus on:

o Combination Studies: Testing OG with Tyrosine Kinase Inhibitors (TKIs) like Gefitinib to
overcome resistance.[1]

o Formulation: Developing nano-encapsulated OG to improve bioavailability and solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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